Cas no 1229626-91-8 (Methyl 3-oxo-3-(5-oxo-5H-thiazolo[3,2-a]pyrimidin-6-yl)propanoate)

Methyl 3-oxo-3-(5-oxo-5H-thiazolo[3,2-a]pyrimidin-6-yl)propanoate is a heterocyclic compound featuring a thiazolopyrimidine core with a methyl propanoate substituent. This structure imparts reactivity suitable for applications in pharmaceutical and agrochemical synthesis, particularly as a versatile intermediate in the formation of more complex molecules. The presence of both carbonyl and ester functional groups enhances its utility in condensation and cyclization reactions. Its well-defined molecular framework ensures consistent performance in synthetic pathways, while its stability under standard conditions facilitates handling and storage. This compound is particularly valued for its potential in developing biologically active derivatives, making it a useful reagent in medicinal chemistry research.
Methyl 3-oxo-3-(5-oxo-5H-thiazolo[3,2-a]pyrimidin-6-yl)propanoate structure
1229626-91-8 structure
Product Name:Methyl 3-oxo-3-(5-oxo-5H-thiazolo[3,2-a]pyrimidin-6-yl)propanoate
CAS No:1229626-91-8
MF:C10H8N2O4S
MW:252.246520996094
MDL:MFCD16621802
CID:4689701
Update Time:2025-09-28

Methyl 3-oxo-3-(5-oxo-5H-thiazolo[3,2-a]pyrimidin-6-yl)propanoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-oxo-3-(5-oxo-5H-thiazolo[3,2-a]pyrimidin-6-yl)propanoate
    • 3-Oxo-3-(5-oxo-5H-thiazolo[3,2-a]pyrimidin-6-yl)-propionic acid methyl ester
    • methyl 3-oxo-3-{5-oxo-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}propanoate
    • MDL: MFCD16621802
    • Inchi: 1S/C10H8N2O4S/c1-16-8(14)4-7(13)6-5-11-10-12(9(6)15)2-3-17-10/h2-3,5H,4H2,1H3
    • InChI Key: KTNFODZIFGQZTQ-UHFFFAOYSA-N
    • SMILES: S1C=CN2C1=NC=C(C(CC(=O)OC)=O)C2=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 493
  • Topological Polar Surface Area: 101

Methyl 3-oxo-3-(5-oxo-5H-thiazolo[3,2-a]pyrimidin-6-yl)propanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Matrix Scientific
067828-1g
3-Oxo-3-(5-oxo-5H-thiazolo[3,2-a]pyrimidin-6-yl)-propionic acid methyl ester
1229626-91-8
1g
$378.00 2023-09-06

Additional information on Methyl 3-oxo-3-(5-oxo-5H-thiazolo[3,2-a]pyrimidin-6-yl)propanoate

Comprehensive Overview of Methyl 3-oxo-3-(5-oxo-5H-thiazolo[3,2-a]pyrimidin-6-yl)propanoate (CAS No. 1229626-91-8)

Methyl 3-oxo-3-(5-oxo-5H-thiazolo[3,2-a]pyrimidin-6-yl)propanoate (CAS No. 1229626-91-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the class of thiazolo[3,2-a]pyrimidine derivatives, which are known for their diverse biological activities. The presence of both ester and ketone functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for heterocyclic compounds like Methyl 3-oxo-3-(5-oxo-5H-thiazolo[3,2-a]pyrimidin-6-yl)propanoate has surged, driven by their applications in drug discovery and material science. Researchers are particularly interested in its potential as a pharmacophore, a molecular framework that can interact with biological targets to elicit therapeutic effects. The compound's CAS No. 1229626-91-8 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

One of the key reasons for the growing interest in this compound is its role in the development of small-molecule inhibitors. These inhibitors are crucial for targeting specific enzymes or proteins involved in diseases such as cancer and inflammatory disorders. The thiazolo[3,2-a]pyrimidine core of the molecule is often highlighted in literature for its ability to modulate biochemical pathways, making it a valuable scaffold for medicinal chemistry.

From a synthetic perspective, Methyl 3-oxo-3-(5-oxo-5H-thiazolo[3,2-a]pyrimidin-6-yl)propanoate offers several advantages. Its ester group allows for further functionalization, enabling chemists to tailor its properties for specific applications. Additionally, the compound's stability under various conditions makes it a reliable building block for multi-step synthetic routes. This versatility aligns with the current trend in green chemistry, where researchers seek efficient and sustainable methods to produce high-value compounds.

The compound's CAS No. 1229626-91-8 is often associated with queries about its spectroscopic properties, such as NMR and IR spectra, which are essential for characterization and quality control. Analytical techniques like high-performance liquid chromatography (HPLC) and mass spectrometry are commonly employed to ensure its purity and identity. These details are critical for researchers who rely on accurate data for their experiments.

Another area where Methyl 3-oxo-3-(5-oxo-5H-thiazolo[3,2-a]pyrimidin-6-yl)propanoate shines is in its potential applications beyond pharmaceuticals. For instance, its electron-rich heterocyclic system makes it a candidate for developing organic semiconductors or light-emitting materials. This aligns with the increasing demand for organic electronic materials in industries such as optoelectronics and renewable energy.

In conclusion, Methyl 3-oxo-3-(5-oxo-5H-thiazolo[3,2-a]pyrimidin-6-yl)propanoate (CAS No. 1229626-91-8) is a compound of significant scientific and industrial interest. Its unique structure, combined with its potential applications in drug discovery, material science, and beyond, positions it as a valuable asset in modern chemistry. As research continues to uncover new uses for this molecule, its importance in both academic and industrial settings is expected to grow.

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